APEX1
Target Description
APEX1 (Apurinic/Apyrimidinic Endonuclease 1) is a crucial enzyme in the base excision repair (BER) pathway, essential for maintaining genomic integrity by repairing damaged DNA. It possesses both apurinic/apyrimidinic endonuclease and 3'-phosphodiesterase activities. APEX1 is also involved in redox regulation of transcription factors and RNA processing. Its overexpression is linked to cancer progression and resistance to chemotherapy, making it a promising therapeutic target for oncology.
Related Compounds
去甲基雏菊叶龙胆酮
Demethylbellidifolin
CAS: 2980-32-7
1,3,6-三没食子酰葡萄糖
1,3,6-Trigalloylglucose
CAS: 18483-17-5
3,6,7-三甲基槲皮万寿菊素
3,6,7-Trimethylquercetagetin
CAS: 14965-20-9
去甲基川陈皮素
5-O-Demethylnobiletin
CAS: 2174-59-6
5-O-甲基维斯阿米醇苷
5-O-methylvisammioside
CAS: 84272-85-5
乙酰紫草素
Acetylshikonin
CAS: 24502-78-1
仙鹤草酚B
Agrimol B
CAS: 55576-66-4
芍药内酯苷
Albiflorin
CAS: 39011-90-0
芦荟苷B
Aloin B
CAS: 28371-16-6
芦荟苷
Aloin(mixture of A&B)
CAS: 8015-61-0
苍术素
Atractylodin
CAS: 55290-63-6
橙黄决明素
Aurantioobtusin
CAS: 67979-25-3
牡荆素鼠李糖苷
2''-Rhamnosylvitexin
CAS: 64820-99-1
5,7-二羟基色原酮
5,7-Dihydroxychromone
CAS: 31721-94-5
蒙花苷
Acaciin
CAS: 480-36-4
穗花牡荆苷
Agnuside
CAS: 11027-63-7
大波斯菊苷; 芹菜素-7-O-葡糖苷
Apigetrin
CAS: 578-74-5
黄芩素
Baicalein
CAS: 491-67-8
7-O-甲基莫诺苷
7-O-Methyl morroniside
CAS: 41679-97-4
苯甲酰氧化芍药苷
Benzoyloxypaeoniflorin
CAS: 72896-40-3
牡荆素葡萄糖苷
4''-O-Glucosylvitexin
CAS: 178468-00-3
飞燕草素葡萄糖苷
Delphinidin 3-Glucoside
CAS: 50986-17-9
急性淋巴性白血病
Acute Lymphoblastic Leukemia
动脉粥样硬化
Atherosclerosis
糖尿病
Diabetes Mellitus
细菌感染
Bacterial Infection
脑缺血
Cerebral Ischemia
帕金森病
Parkinson's Disease
2型糖尿病
Type 2 Diabetes Mellitus
心血管疾病
Cardiovascular disease
子宫内膜异位症
Endometriosis
病毒性疾病
Viral disease
肉瘤
Sarcoma
腺瘤
Adenoma
青光眼
Glaucoma
良性前列腺增生
Benign Prostatic Hyperplasia